8-Fluorooctylamine
Overview
Description
8-Fluorooctylamine is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a fluorinated analogue of octylamine, which is commonly used in the synthesis of various organic compounds. The addition of a fluorine atom to the octylamine molecule creates a new compound with enhanced properties that make it useful in various scientific applications. In
Mechanism of Action
The mechanism of action of 8-Fluorooctylamine is not well understood. However, it is believed to interact with various biological molecules, including proteins and nucleic acids. The fluorine atom in the molecule is known to enhance the lipophilicity of the compound, which may affect its interaction with biological molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-Fluorooctylamine are not well understood. However, it has been shown to have low toxicity and is not known to cause any significant adverse effects in vivo. It has been used in various imaging studies to track the uptake and distribution of the compound in vivo.
Advantages and Limitations for Lab Experiments
The advantages of using 8-Fluorooctylamine in lab experiments include its unique properties, including its lipophilicity and fluorination, which make it useful in various scientific applications. It is also relatively easy to synthesize, and the yield can be improved by optimizing the reaction conditions. However, the limitations of using 8-Fluorooctylamine include its limited solubility in water and its potential to interact with other biological molecules, which may affect the results of experiments.
Future Directions
There are several future directions for the use of 8-Fluorooctylamine in scientific research. One potential application is in drug discovery, where it can be used as a precursor in the synthesis of fluorinated drugs. It can also be used in imaging studies to track the uptake and distribution of drugs in vivo. Another potential application is in the synthesis of fluorinated amino acids and peptides, which can be used in various biological applications. Further research is needed to fully understand the mechanism of action and potential applications of 8-Fluorooctylamine in scientific research.
Conclusion
In conclusion, 8-Fluorooctylamine is a unique chemical compound that has gained significant attention in scientific research due to its unique properties. It is a fluorinated analogue of octylamine and has been used in various scientific applications, including the synthesis of fluorinated compounds, imaging studies, and drug discovery. The mechanism of action and physiological effects of 8-Fluorooctylamine are not well understood, and further research is needed to fully understand its potential applications in scientific research.
Scientific Research Applications
8-Fluorooctylamine has been used in various scientific research applications, including the synthesis of fluorinated compounds, imaging studies, and drug discovery. It has been used as a precursor in the synthesis of various fluorinated organic compounds, including fluorinated amino acids, peptides, and nucleotides. These compounds have been used in various biological and medicinal applications.
properties
IUPAC Name |
8-fluorooctan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18FN/c9-7-5-3-1-2-4-6-8-10/h1-8,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPLDZILAMGNJQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCF)CCCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00208024 |
Source
|
| Record name | Octylamine, 8-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00208024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Fluorooctylamine | |
CAS RN |
593-16-8 |
Source
|
| Record name | Octylamine, 8-fluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000593168 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octylamine, 8-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00208024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
